
Angulatin G: A Technical Review of a
Sesquiterpenoid Insecticide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Angulatin G

Cat. No.: B12395577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Angulatin G, also known as Celangulatin E, is a naturally occurring sesquiterpene polyol ester

isolated from the root bark of Celastrus angulatus. It belongs to the β-dihydroagarofuran class

of sesquiterpenoids, a group of compounds known for a wide range of biological activities.

Primary research has identified Angulatin G as a potent insecticide, demonstrating significant

toxicity against the agricultural pest Mythimna separata (oriental armyworm). This technical

guide provides a comprehensive review of the available literature on Angulatin G, including its

biological activity, proposed mechanism of action, and the experimental protocols used in its

initial characterization.

Core Data Summary
The primary reported biological activity of Angulatin G is its insecticidal effect. The quantitative

data available from bioassay-guided fractionation studies is summarized below.
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Compound
Target
Organism

Bioassay
Type

Activity
Metric

Value Reference

Angulatin G

(Celangulatin

E)

Mythimna

separata

(Oriental

Armyworm)

Stomach

Poisoning
LD50 1656.4 µg/mL [1]

Experimental Protocols
Detailed experimental protocols for the isolation and bioassays of Angulatin G are based on

the methods described in the primary literature.

Isolation of Angulatin G
The isolation of Angulatin G was achieved through a multi-step extraction and

chromatographic process from the root bark of Celastrus angulatus.[1]

Protocol:

Extraction: The dried and powdered root bark of Celastrus angulatus was extracted with low-

polar toluene.

Fractionation: The crude toluene extract underwent bioassay-guided fractionation. This

process involves separating the extract into different fractions and testing the insecticidal

activity of each fraction to identify those containing the active compounds.

Chromatography: The active fractions were subjected to further separation and purification

using a combination of chromatographic techniques, likely including column chromatography

and high-performance liquid chromatography (HPLC), to yield pure Angulatin G
(Celangulatin E).

Structure Elucidation: The chemical structure of the isolated compound was determined

using spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy.[1]

Insecticidal Bioassay
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The insecticidal activity of Angulatin G was evaluated against the oriental armyworm,

Mythimna separata.[1]

Protocol:

Test Organism: Larvae of Mythimna separata are used for the bioassay.

Test Substance Preparation: Angulatin G is dissolved in an appropriate solvent to prepare a

solution of a specific concentration.

Assay Method: A leaf-dipping method or artificial diet incorporation method is commonly

used. Fresh leaves or a prepared artificial diet are treated with the Angulatin G solution.

Exposure: The larvae are allowed to feed on the treated leaves or diet.

Data Collection: Mortality is recorded at specified time intervals.

Data Analysis: The Lethal Dose 50 (LD50), the concentration of the compound that causes

50% mortality of the test organisms, is calculated to quantify the insecticidal activity.[1]

Proposed Mechanism of Action
While the specific signaling pathways modulated by Angulatin G have not been explicitly

elucidated, the mechanism of action can be inferred from studies on closely related β-

dihydroagarofuran sesquiterpenoids isolated from the same plant, such as Celangulin IV and V.

These compounds have been shown to inhibit the activity of Na+/K+-ATPase in the oriental

armyworm.

The proposed mechanism involves the binding of Angulatin G to the Na+/K+-ATPase enzyme,

an essential protein responsible for maintaining the electrochemical gradients of sodium and

potassium ions across the cell membrane of neurons and other excitable cells. Inhibition of this

enzyme disrupts ion transport, leading to a breakdown of the electrochemical gradient

necessary for nerve impulse transmission. This disruption results in neurotoxicity, causing

paralysis and ultimately death in the insect.

Signaling Pathway and Logical Relationship Diagram
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The following diagram illustrates the proposed mechanism of action for Angulatin G, leading to

insect paralysis and death.

Angulatin G Na+/K+-ATPase
Inhibition Disruption of

Na+/K+ Ion Gradient
Leads to Impaired Nerve

Impulse Transmission Paralysis Insect Death

Click to download full resolution via product page

Caption: Proposed mechanism of Angulatin G insecticidal activity.

Conclusion and Future Directions
Angulatin G is a promising insecticidal compound from a natural source with demonstrated

efficacy against a significant agricultural pest. Its β-dihydroagarofuran skeleton represents a

valuable scaffold for the development of new bio-insecticides. Future research should focus on

several key areas:

Detailed Mechanism of Action Studies: Elucidating the precise binding site of Angulatin G
on Na+/K+-ATPase and investigating its effects on other potential cellular targets would

provide a more complete understanding of its insecticidal properties.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of

Angulatin G could identify modifications that enhance its potency, selectivity, and

environmental stability.

Spectrum of Activity: Evaluating the insecticidal activity of Angulatin G against a broader

range of insect pests would determine its potential for wider application in agriculture.

Toxicology and Environmental Impact: Comprehensive toxicological studies are necessary to

assess the safety of Angulatin G for non-target organisms, including beneficial insects,

wildlife, and humans, and to evaluate its persistence and fate in the environment.

The development of natural product-based insecticides like Angulatin G offers a potentially

more sustainable alternative to synthetic pesticides, contributing to integrated pest

management strategies and reducing the environmental footprint of agriculture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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